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Compound of Interest

Compound Name: IBS008738

Cat. No.: B15542812

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling,

storage, and disposal of IBS008738, a TAZ activator. The following procedural guidance is

designed to ensure the safe and effective use of this compound in a laboratory setting.

Product Identification and Properties
IBS008738 is a benzoylimidazole derivative that functions as a potent activator of the

Transcriptional co-activator with PDZ-binding motif (TAZ). It is utilized in research to stabilize

TAZ, increase its unphosphorylated levels, and enhance TAZ-dependent gene transcription.
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Property Value

CAS Number 385425-03-6

Molecular Formula C₂₂H₂₂N₄O₂

Molecular Weight 374.44 g/mol

Appearance Yellow solid

Solubility Soluble in DMSO (50 mg/mL)

Storage Temperature -20°C

Hazard Identification and Safety Precautions
According to supplier information, IBS008738 is not classified as a hazardous substance under

Regulation (EC) No. 1907/2006 (REACH), and therefore a formal Safety Data Sheet (SDS) is

not required.[1] However, as with any chemical compound used in research, it is essential to

adhere to good laboratory practices and take appropriate safety precautions.

Personal Protective Equipment (PPE)
Standard laboratory PPE should be worn at all times when handling IBS008738 to minimize

exposure, even in the absence of a formal hazard classification.

Equipment Specification

Eye Protection Chemical safety goggles or glasses.

Hand Protection
Nitrile or other suitable chemical-resistant

gloves.

Body Protection Laboratory coat.

Respiratory Protection

Not generally required under normal use with

adequate ventilation. If creating aerosols or

dust, use a certified respirator.
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Adherence to proper handling and storage protocols is critical for maintaining the integrity of

the compound and ensuring a safe laboratory environment.

Receiving and Storage
Upon receipt, verify the integrity of the packaging. The compound should be stored at -20°C in

a tightly sealed container.

Preparation of Solutions
Work in a well-ventilated area, preferably a chemical fume hood, when preparing stock

solutions.

To prepare a solution, slowly add the solvent (e.g., DMSO) to the solid compound to avoid

splashing.

Ensure the container is appropriate for the solvent and is clearly labeled with the compound

name, concentration, solvent, and date of preparation.

General Handling
Avoid direct contact with skin and eyes.

Prevent the formation of dust and aerosols.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

Disposal Plan
Dispose of IBS008738 and its containers in accordance with local, state, and federal

regulations. As it is not classified as hazardous, general guidelines for non-hazardous chemical

waste can be followed.

Unused Solid Compound: Collect in a designated, sealed container for chemical waste.

Solutions: Collect in a suitable, sealed container for liquid chemical waste. Do not pour down

the drain unless permitted by local regulations.
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Contaminated Materials: Items such as pipette tips, tubes, and gloves that are contaminated

with the compound should be placed in a designated chemical waste container.

Experimental Workflows and Diagrams
Safe Handling Workflow
The following diagram outlines the key steps for safely handling IBS008738 from receipt to

disposal.
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Caption: Workflow for Safe Handling of IBS008738.
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Simplified TAZ Activation Pathway
IBS008738 acts as a TAZ activator. The simplified signaling pathway below illustrates its

mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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